Cas no 1705348-35-1 (N-(2,5-dimethoxyphenyl)-1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide)

• Product Name: N-(2,5-dimethoxyphenyl)-1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide
• CAS No: 1705348-35-1
• MF: C₂₃H₂₈N₆O₃
• MW: 436.506824493408
• CID: 6185729
• PubChem ID: 90514214
• Update Time: 2025-07-15

N-(2,5-dimethoxyphenyl)-1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethoxyphenyl)-1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide
• F6148-0238
• N-(2,5-dimethoxyphenyl)-1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)piperidine-4-carboxamide
• AKOS024806243
• N-(2,5-dimethoxyphenyl)-1-[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide
• N-(2,5-dimethoxyphenyl)-1-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-4-carboxamide
• 1705348-35-1

• Inchi： 1S/C23H28N6O3/c1-15-13-16(2)29(27-15)22-8-7-21(25-26-22)28-11-9-17(10-12-28)23(30)24-19-14-18(31-3)5-6-20(19)32-4/h5-8,13-14,17H,9-12H2,1-4H3,(H,24,30)
• InChI Key： XPLTXDQNXCQUMU-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C2=CC=C(N3C(C)=CC(C)=N3)N=N2)CC1)NC1C=C(C=CC=1OC)OC

Computed Properties

• Exact Mass: 436.22228878g/mol
• Monoisotopic Mass: 436.22228878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 94.4Ų

Additional information on N-(2,5-dimethoxyphenyl)-1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide

Comprehensive Analysis of N-(2,5-dimethoxyphenyl)-1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide (CAS No. 1705348-35-1)

The compound N-(2,5-dimethoxyphenyl)-1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide (CAS No. 1705348-35-1) is a highly specialized molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure combines a pyridazine core with a piperidine-4-carboxamide moiety, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzyme inhibitors and receptor modulators, which align with current trends in precision medicine.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in computational chemistry and high-throughput screening. This compound's unique heterocyclic architecture positions it as a candidate for addressing unmet medical needs, such as neurodegenerative disorders and inflammatory diseases. Its 2,5-dimethoxyphenyl and 3,5-dimethyl-1H-pyrazol-1-yl substituents contribute to its binding affinity and selectivity, topics frequently searched by professionals in medicinal chemistry forums.

The synthesis of CAS No. 1705348-35-1 involves multi-step organic reactions, including amide coupling and pyridazine functionalization. These processes are often discussed in the context of green chemistry and sustainable synthesis, reflecting the industry's shift toward eco-friendly practices. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing its purity and stability, ensuring compliance with Good Manufacturing Practices (GMP).

From a commercial perspective, this compound is cataloged by leading chemical suppliers as a research-grade reagent, catering to academic and industrial labs. Its structure-activity relationship (SAR) is a hot topic in drug design circles, with researchers exploring modifications to enhance its pharmacokinetic properties. Keywords such as "pyridazine derivatives in drug discovery" and "piperidine-based bioactive compounds" frequently appear in literature searches, underscoring its relevance.

Ongoing studies investigate the compound's potential as a lead molecule for kinase inhibition, a field gaining traction due to its implications in cancer therapy. The integration of AI-driven molecular modeling has accelerated its evaluation, addressing common queries like "how to optimize ligand-receptor interactions". As the scientific community prioritizes targeted therapies, CAS No. 1705348-35-1 exemplifies the convergence of chemical innovation and biomedical application.

In summary, N-(2,5-dimethoxyphenyl)-1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-4-carboxamide represents a promising avenue for therapeutic development. Its structural complexity and functional versatility make it a standout subject in contemporary pharmaceutical research, resonating with trends like personalized medicine and rational drug design.